![molecular formula C20H18N4O5S B3004753 N-(3,4-dimethoxyphenyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide CAS No. 872689-07-1](/img/structure/B3004753.png)
N-(3,4-dimethoxyphenyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxyphenyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18N4O5S and its molecular weight is 426.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical and Medicinal Chemistry : Some compounds structurally related to N-(3,4-dimethoxyphenyl)-2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)acetamide have been used in pharmaceutical research. For example, derivatives of pyridazino(4,5-b)indole-1-acetamide show activity in various areas, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic treatments (Habernickel, 2002).
Antitumor Activity : Derivatives of N-[4-(benzothiazole-2-yl)phenyl]acetamide, which share structural similarities with the compound , have shown potential antitumor activity in vitro against a variety of human tumor cell lines (Yurttaş et al., 2015).
Chemical Synthesis and Characterization : The compound and its analogs have been subjects of study in chemical synthesis. For example, Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes is an area of research, where compounds similar to this compound are synthesized and characterized (Chikaoka et al., 2003).
Antioxidant Properties : Research into the antioxidant properties of compounds structurally related to the target compound is also prominent. For instance, the study of new (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles for their antioxidant activity showcases this application (Dovbnya et al., 2022).
Anticonvulsant Activity : A specific study on N-(3,4-dimethoxyphenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide (Epirimil) focused on its potential as an anticonvulsant. This study included ADMET analysis, molecular docking, and in vivo pharmacological research (Severina et al., 2020).
Antimicrobial Activity : Some novel thieno[2,3-c]pyridazines, which are structurally related, have been synthesized and evaluated for their antibacterial activities (Al-Kamali et al., 2014).
Properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O5S/c1-28-17-8-6-14(11-18(17)29-2)21-19(25)12-30-20-9-7-16(22-23-20)13-4-3-5-15(10-13)24(26)27/h3-11H,12H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALYDQGGJTAHVKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC(=CC=C3)[N+](=O)[O-])OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.